Cas no 1694164-53-8 (2-(3-methoxypyrrolidin-1-yl)butanoic acid)

• Product Name: 2-(3-methoxypyrrolidin-1-yl)butanoic acid
• CAS No: 1694164-53-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5579820
• Update Time: 2025-10-29

2-(3-methoxypyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, α-ethyl-3-methoxy-
• 2-(3-Methoxypyrrolidin-1-yl)butanoic Acid
• 2-(3-methoxypyrrolidin-1-yl)butanoic acid

• Inchi： 1S/C9H17NO3/c1-3-8(9(11)12)10-5-4-7(6-10)13-2/h7-8H,3-6H2,1-2H3,(H,11,12)
• InChI Key： GLAISGJXAIOSIG-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC)C1)(CC)C(=O)O

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 286.5±35.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-methoxypyrrolidin-1-yl)butanoic acid

Introduction to 2-(3-methoxypyrrolidin-1-yl)butanoic acid (CAS No. 1694164-53-8)

2-(3-methoxypyrrolidin-1-yl)butanoic acid, also known by its CAS number 1694164-53-8, is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a butanoic acid moiety with a 3-methoxypyrrolidine ring. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting subject for both academic and industrial studies.

The molecular formula of 2-(3-methoxypyrrolidin-1-yl)butanoic acid is C₉H₁₇NO₃, and its molecular weight is approximately 187.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is moderate, which can be enhanced by adjusting the pH or using co-solvents.

In recent years, the study of 2-(3-methoxypyrrolidin-1-yl)butanoic acid has gained significant attention due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules, particularly those with therapeutic properties. The presence of the 3-methoxypyrrolidine ring provides a flexible scaffold that can be functionalized to create a wide range of derivatives with diverse biological activities.

CAS No. 1694164-53-8 has been explored for its potential as a modulator of various biological pathways. For instance, recent research has shown that derivatives of this compound can act as potent inhibitors of specific enzymes involved in inflammatory responses. This property makes it a promising candidate for the development of anti-inflammatory drugs. Additionally, studies have indicated that certain derivatives exhibit anti-cancer activities by targeting key signaling pathways in cancer cells.

The synthetic accessibility of 2-(3-methoxypyrrolidin-1-yl)butanoic acid has also contributed to its popularity in chemical research. The compound can be synthesized through various routes, including the reaction of 3-methoxypyrrolidine with butyryl chloride followed by hydrolysis to form the carboxylic acid. This synthetic flexibility allows researchers to tailor the compound's properties for specific applications.

In the context of pharmaceutical research, CAS No. 1694164-53-8 has been evaluated for its pharmacokinetic and pharmacodynamic properties. Preclinical studies have demonstrated that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Furthermore, its low toxicity profile makes it an attractive candidate for further clinical investigation.

The potential therapeutic applications of 2-(3-methoxypyrrolidin-1-yl)butanoic acid are not limited to anti-inflammatory and anti-cancer treatments. Recent studies have also explored its use in neurodegenerative diseases, where it has shown promise in modulating neuroinflammation and protecting neuronal cells from oxidative stress. These findings highlight the broad spectrum of biological activities associated with this compound.

In addition to its therapeutic potential, CAS No. 1694164-53-8 has found applications in other areas such as materials science and analytical chemistry. Its unique chemical structure makes it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. This property has led to its use in the development of novel catalysts and sensors.

The ongoing research into 2-(3-methoxypyrrolidin-1-yl)butanoic acid (CAS No. 1694164-53-8) continues to uncover new insights into its properties and potential applications. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the development of new drugs and materials.

In conclusion, CAS No. 1694164-53-8, or 2-(3-methoxypyrrolidin-1-yl)butanoic acid, is a multifaceted compound with a wide range of potential applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and favorable biological properties make it an exciting subject for further research and development.